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Compound of Interest

Compound Name: 2-Methyloxan-4-one

Cat. No.: B170226 Get Quote

Disclaimer: This document provides immediate safety and logistical guidance for handling 2-
Methyloxan-4-one (CAS No. 1193-20-0), based on available Global Harmonized System

(GHS) classifications and data from structurally similar compounds. A comprehensive Safety

Data Sheet (SDS) for this specific compound was not available in English at the time of writing.

It is imperative to consult an official SDS for this compound as soon as it becomes available

and to conduct a thorough, site-specific risk assessment before commencing any work.

Hazard Identification and Personal Protective Equipment
(PPE)
2-Methyloxan-4-one is classified with the following hazards:

Combustible liquid

Harmful if swallowed

Causes skin irritation

Causes serious eye irritation

May cause respiratory irritation

The following table summarizes the recommended PPE for handling 2-Methyloxan-4-one.
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Body Part Recommended Protection Rationale

Eyes/Face
Chemical safety goggles and a

face shield.

Protects against splashes that

can cause serious eye

damage.

Hands
Chemical-resistant gloves

(e.g., nitrile rubber, neoprene).

Prevents skin contact which

causes irritation. Gloves

should be inspected before

use and removed carefully to

avoid skin contamination.

Body
Laboratory coat or chemical-

resistant apron.

Provides a barrier against

accidental skin contact.

Respiratory

Use in a well-ventilated area,

preferably a chemical fume

hood. A NIOSH-approved

respirator with organic vapor

cartridges may be necessary if

ventilation is inadequate or if

aerosols are generated.

Minimizes the inhalation of

vapors which may cause

respiratory irritation.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial for ensuring safety in the laboratory.

Preparation and Engineering Controls:

Ensure that a safety shower and an eyewash station are readily accessible and in good

working order.[1]

Work in a well-ventilated area, preferably within a certified chemical fume hood, to

minimize inhalation exposure.[2]

Before handling, ensure all necessary PPE is donned correctly.

Handling the Compound:
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Avoid direct contact with skin, eyes, and clothing.[2]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in the handling area.

Keep the container tightly closed when not in use.[1]

Keep away from heat, sparks, and open flames as it is a combustible liquid.[3]

In Case of a Spill:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, sealed container for disposal.[1]

Clean the spill area thoroughly.

First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If breathing has stopped,

give artificial respiration. Seek immediate

medical attention.[2]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes.[2] Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2] Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Storage and Disposal Plan
Proper storage and disposal of 2-Methyloxan-4-one are essential to prevent accidents and

environmental contamination.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[1]

Store away from incompatible materials such as strong oxidizing agents.

Disposal:

Waste Classification: This chemical waste should be classified as hazardous waste.
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Disposal Method: Dispose of the waste material and any contaminated items in accordance

with all applicable federal, state, and local environmental regulations. This should be done

through a licensed waste disposal contractor.[1]

Container Disposal: Do not reuse empty containers. They should be treated as hazardous

waste and disposed of accordingly.

Visual Aid: Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-Methyloxan-4-
one.
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Caption: Logical workflow for the safe handling of 2-Methyloxan-4-one.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://aksci.com/sds/5296DY_SDS.pdf
https://www.benchchem.com/product/b170226?utm_src=pdf-body
https://www.benchchem.com/product/b170226?utm_src=pdf-body
https://www.benchchem.com/product/b170226?utm_src=pdf-body-img
https://www.benchchem.com/product/b170226?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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